![molecular formula C11H16N2O3 B1392600 Methyl 3-amino-4-[(2-methoxyethyl)amino]benzoate CAS No. 1242924-78-2](/img/structure/B1392600.png)
Methyl 3-amino-4-[(2-methoxyethyl)amino]benzoate
Overview
Description
“Methyl 3-amino-4-[(2-methoxyethyl)amino]benzoate” is a chemical compound with the empirical formula C11H17ClN2O3 . It is a solid substance and is often used in scientific research .
Molecular Structure Analysis
The molecular structure of “this compound” can be represented by the SMILES stringO=C(OC)C1=CC=C(NCCOC)C(N)=C1.Cl
. The InChI representation is 1S/C11H16N2O3.ClH/c1-15-6-5-13-10-4-3-8(7-9(10)12)11(14)16-2;/h3-4,7,13H,5-6,12H2,1-2H3;1H
.
Scientific Research Applications
Cyclization Processes
- Methyl 2-{(2-{methyl[2-(methoxycarbonyl)phenyl]amino}-2-oxoethyl)sulfonylamino}benzoate has been studied for its ability to cyclize in the presence of bases, forming 2-substituted anilides of 4-hydroxy-1-methyl-2-oxo-1,2-dihydroquinoline-3-sulfonic acid, regardless of base strength (Ukrainets, Petrushova, Davidenko, & Grinevich, 2014).
Synthesis of Heterocyclic Systems
- The compound has been used in the synthesis of heterocyclic systems such as 3-amino-4H-pyrido[1,2-a]pyrimidin-4-ones, 5H-thiazolo[3,2-a]pyrimidin-5-one, and 4H-pyrido[1,2-a]pyridin-4-one (Selič, Grdadolnik, & Stanovnik, 1997).
Isoflavone Synthesis
- It's been applied in the synthesis of 2-amino-3'-alkylaminomethyl-4'-hydroxy-6-substituted isoflavones, which are significant in various biological studies (Li & Ji, 1987).
Photopolymerization Applications
- A derivative of this compound, methyl 2-((4-benzoylphenyl)((1-methoxy-2-methyl-1-oxopropan-2-yl)oxy)amino)-2-methylpropanoate, has been proposed as a photoiniferter for nitroxide-mediated photopolymerization (Guillaneuf, Bertin, Gigmes, Versace, Lalevée, & Fouassier, 2010).
Antiproliferative Activity
- Methyl 3-((6-methoxy-1,4-dihydroindeno[1,2-c]pyrazol-3-yl)amino)benzoate (GN39482) has been identified as a tubulin polymerization inhibitor with promising antiproliferative activity towards human cancer cells (Minegishi, Futamura, Fukashiro, Muroi, Kawatani, Osada, & Nakamura, 2015).
Radioisotope Labeling
- This compound has been utilized in the synthesis of radioisotope-labeled molecules for biomedical research (Taylor, Hristova-Kazmierski, Ley, & Kepler, 1996).
Chemical and Biological Studies
- Various derivatives of Methyl 3-amino-4-[(2-methoxyethyl)amino]benzoate have been synthesized and characterized for photophysical properties and biological activities (Pişkin, Canpolat, & Öztürk, 2020).
Physico-Chemical Properties in Pharmaceuticals
- Derivatives of this compound have been studied for their physico-chemical properties, contributing to the understanding of the relationship between structure and biological activity in pharmaceuticals (Stankovicová, Bezáková, Mokrý, Salát, Kocik, & Csöllei, 2014).
Polymer Synthesis
- It has been used in the synthesis of hyperbranched aromatic polyamides, indicating its application in material science (Yang, Jikei, & Kakimoto, 1999).
Schiff Base Synthesis
- Schiff bases containing this compound derivatives have been synthesized for antimicrobial studies (Zaltariov, Vlad, Cazacu, Avadanei, Vornicu, Bălan, & Shova, 2015).
Safety and Hazards
properties
IUPAC Name |
methyl 3-amino-4-(2-methoxyethylamino)benzoate | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H16N2O3/c1-15-6-5-13-10-4-3-8(7-9(10)12)11(14)16-2/h3-4,7,13H,5-6,12H2,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GDSHZNJZNAZKPM-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COCCNC1=C(C=C(C=C1)C(=O)OC)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H16N2O3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
224.26 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.